Cas no 808128-00-9 (4-(3-Bromophenyl)thiazole-2-carboxylic acid)
4-(3-Bromophenyl)thiazole-2-carboxylic acid is a brominated thiazole derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a thiazole ring substituted with a carboxylic acid group at the 2-position and a 3-bromophenyl moiety at the 4-position, offering versatile reactivity for further functionalization. Its bromine substituent enhances its potential as a building block in cross-coupling reactions, such as Suzuki or Heck couplings, while the carboxylic acid group allows for amidation or esterification. This structural combination makes it valuable in the development of bioactive molecules, particularly in medicinal chemistry for designing enzyme inhibitors or receptor modulators. High purity and consistent quality ensure reliable performance in research applications.
808128-00-9 structure
Product Name:4-(3-Bromophenyl)thiazole-2-carboxylic acid
CAS No:808128-00-9
MF:C10H6BrNO2S
MW:284.129140377045
MDL:MFCD07375228
CID:715062
PubChem ID:21907538
Update Time:2025-10-23
4-(3-Bromophenyl)thiazole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Bromophenyl)thiazole-2-carboxylic acid
- 2-Thiazolecarboxylicacid, 4-(3-bromophenyl)-
- 4-(3-bromophenyl)-2-Thiazolecarboxylic acid
- 4-(3-BROMO-PHENYL)-THIAZOLE-2-CARBOXYLIC ACID
- 2-Thiazolecarboxylic acid,4-(3-bromophenyl)
- A9965
- MFCD07375228
- CS-0455865
- AKOS015902876
- SY012422
- 2-Thiazolecarboxylic acid, 4-(3-bromophenyl)-
- 4-(3-bromophenyl)thiazole-2-carboxylicacid
- AMY20305
- DTXSID10619884
- AB41470
- 4-(3-BROMOPHENYL)-1,3-THIAZOLE-2-CARBOXYLIC ACID
- SCHEMBL1333216
- 4-(3-bromophenyl)-2-Thiazolecarboxylicacid
- 808128-00-9
- DB-366761
-
- MDL： MFCD07375228
- Inchi： 1S/C10H6BrNO2S/c11-7-3-1-2-6(4-7)8-5-15-9(12-8)10(13)14/h1-5H,(H,13,14)
- InChI Key： XNJWWOHVTKHZBG-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C1=CSC(C(=O)O)=N1
Computed Properties
- Exact Mass: 282.93000
- Monoisotopic Mass: 282.93
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.4A^2
- XLogP3: 3.2
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 462.6±37.0 °C at 760 mmHg
- Flash Point: 233.6±26.5 °C
- PSA: 78.43000
- LogP: 3.27080
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
4-(3-Bromophenyl)thiazole-2-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(3-Bromophenyl)thiazole-2-carboxylic acid Customs Data
- HS CODE：2934100090
- Customs Data：
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
4-(3-Bromophenyl)thiazole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059004215-1g |
4-(3-Bromophenyl)thiazole-2-carboxylic acid |
808128-00-9 | 95% | 1g |
$437.33 | 2023-09-01 | |
| Alichem | A059004215-5g |
4-(3-Bromophenyl)thiazole-2-carboxylic acid |
808128-00-9 | 95% | 5g |
$561.00 | 2023-09-01 | |
| Chemenu | CM189405-5g |
4-(3-Bromophenyl)thiazole-2-carboxylic acid |
808128-00-9 | 95% | 5g |
$525 | 2021-08-05 | |
| Chemenu | CM189405-1g |
4-(3-Bromophenyl)thiazole-2-carboxylic acid |
808128-00-9 | 95% | 1g |
$199 | 2023-02-17 | |
| eNovation Chemicals LLC | D143574-0.25g |
4-(3-Bromophenyl)thiazole-2-carboxylic Acid |
808128-00-9 | 95% | 0.25g |
$115 | 2024-07-20 | |
| eNovation Chemicals LLC | D143574-1g |
4-(3-Bromophenyl)thiazole-2-carboxylic Acid |
808128-00-9 | 95% | 1g |
$210 | 2024-07-20 | |
| eNovation Chemicals LLC | D143574-5g |
4-(3-Bromophenyl)thiazole-2-carboxylic Acid |
808128-00-9 | 95% | 5g |
$645 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1526532-250mg |
4-(3-Bromophenyl)thiazole-2-carboxylic acid |
808128-00-9 | 98% | 250mg |
￥949.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1526532-1g |
4-(3-Bromophenyl)thiazole-2-carboxylic acid |
808128-00-9 | 98% | 1g |
￥2106.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1526532-5g |
4-(3-Bromophenyl)thiazole-2-carboxylic acid |
808128-00-9 | 98% | 5g |
￥5522.00 | 2024-07-28 |
4-(3-Bromophenyl)thiazole-2-carboxylic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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